Cas no 2228326-17-6 (3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol
• CAS No: 2228326-17-6
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6367533
• PubChem ID: 165696282
• Update Time: 2025-10-31

3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol
• EN300-1787103
• 2228326-17-6

• Inchi： 1S/C7H12N4O/c1-11-4-6(9-10-11)7(8)2-5(12)3-7/h4-5,12H,2-3,8H2,1H3
• InChI Key： XHAVCLCFKKZKOM-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CN(C)N=N2)(C1)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 77Ų

Additional information on 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol (CAS No. 2228326-17-6)

3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol, identified by its CAS number 2228326-17-6, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to a class of heterocyclic compounds featuring a cyclobutane core appended with an amino group and a 1-methylated triazole moiety. The presence of these functional groups imparts distinctive chemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The cyclobutane ring is a key structural feature that contributes to the compound's rigidity and stability, which are often desirable attributes in drug molecules. This structural motif has been extensively studied for its potential to enhance binding affinity and metabolic stability. In contrast, the 1-methylated triazole component introduces a nitrogen-rich environment that can participate in hydrogen bonding interactions with biological targets. Such interactions are critical for modulating enzyme activity and receptor binding, which are fundamental mechanisms in pharmacology.

Recent advancements in computational chemistry have enabled the rapid screening of novel heterocyclic compounds like 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol for their biological activity. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Specifically, preliminary simulations indicate potential interactions with cyclooxygenase (COX) enzymes, which are well-known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). However, further experimental validation is necessary to confirm these predictions.

The synthesis of 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol presents an intriguing challenge due to the complexity of the triazole ring integration. Modern synthetic methodologies have improved the efficiency of triazole formation through metal-catalyzed coupling reactions, such as copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). These techniques have enabled the construction of the desired triazole-substituted cyclobutane framework with high precision. Additionally, the incorporation of the amino group at the 3-position enhances reactivity, allowing for further derivatization to explore diverse pharmacological profiles.

In the realm of medicinal chemistry, functional groups like the amino group play a pivotal role in modulating drug properties such as solubility and bioavailability. The presence of this group also facilitates interactions with positively charged residues on biological targets, which is particularly relevant for peptidomimetics and enzyme inhibitors. The 1-methylated triazole moiety further contributes to these interactions by serving as a hydrogen bond acceptor site. Such features make 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol a versatile scaffold for designing novel therapeutics.

Current research trends emphasize the development of multi-target directed ligands (MTDLs), which simultaneously interact with multiple biological pathways to achieve synergistic therapeutic effects. The structural features of 3-amino-3-(1-methyl-1H-1,2,3-triazol-4-y)cyclobutan - - - - - - - - - - - ol align well with this paradigm. For instance, its ability to engage both COX enzymes and other potential targets suggests broad therapeutic utility. This dual-action potential could lead to the development of next-generation therapeutics that address complex diseases more effectively than single-target drugs.

The pharmacokinetic profile of CAS No. 2228326 -17 -6 is another critical aspect that warrants investigation. In vitro studies have begun to assess its metabolic stability and potential drug-drug interactions. Preliminary data suggest that the compound exhibits moderate stability under conditions mimicking human liver microsomal metabolism. However, further studies are needed to fully characterize its clearance pathways and identify any metabolites formed during biotransformation processes.

One particularly exciting avenue for exploration is the use of 3-amino - 3 -( 1 - methyl - 1 H - 1 , 2 , 3 - tri az ol -4 - yl ) cyc lob u tan - l - ol as a building block for structure-based drug design (SBDD). By leveraging high-resolution crystal structures of protein targets obtained through X-ray crystallography or cryo-electron microscopy (cryoEM), researchers can optimize its binding interactions through rational molecular modifications. This approach has been instrumental in developing high-affinity inhibitors against challenging biological targets such as protein-protein interaction domains.

The role of computational tools in accelerating drug discovery cannot be overstated. Advanced machine learning models have been trained on vast datasets containing experimentally derived bioactivity data to predict novel molecular scaffolds like CAS No .2228326 .17 .6 . These models can identify optimal positions for functional group modifications based on predicted binding affinities and physicochemical properties . Such computational strategies complement traditional experimental approaches by providing rapid insights into potential drug candidates before they enter labor-intensive synthesis and testing phases.

Future directions in research may also explore derivatization strategies to enhance specific pharmacological properties while maintaining overall structural integrity . For example , introducing fluorine atoms at strategic positions could improve metabolic stability or binding selectivity . Similarly , modifications around the triazole ring might enable tuning of electronic properties through conjugation effects , thereby modulating reactivity with biological targets .

The growing interest in immunomodulatory therapies has opened new opportunities for compounds like CAS No .2228326 .17 .6 , given their potential dual interaction capabilities with inflammatory pathways . Preclinical studies are underway to evaluate whether this molecule exhibits immunosuppressive effects comparable to established agents used in autoimmune diseases management . Initial results from cell-based assays hint at promising anti-inflammatory activity , though long-term toxicity assessments remain essential before considering clinical translation。

In conclusion,3-amino - 3 -( l-methyl-l H-l ,2 ,l-triaz ol-l-l ) cyc lob u tan-l-l ol ( CAS No .2228326-l7-l ) represents an intriguing pharmacological entity with broad therapeutic implications . Its unique structural features , coupled with emerging computational tools and synthetic methodologies , position it as a valuable candidate for further exploration in medicinal chemistry research . As our understanding of disease mechanisms advances , compounds such as this one will continue playing pivotal roles in shaping next-generation therapeutic strategies across multiple disease indications。